5-chloro-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H9ClN4O3S/c14-9-2-1-8(22-9)13(20)16-6-11-17-12(18-21-11)7-3-4-15-10(19)5-7/h1-5H,6H2,(H,15,19)(H,16,20)
• InChI Key: LJRUJQXMSSQZMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1C2=NOC(=N2)CNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H9ClN4O3S
• Molecular Weight: 336.75 g/mol
• CAS No.: 2034349-50-1

Description

5-chloro-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H9ClN4O3S and its molecular weight is 336.75. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

A study on derivatives of similar compounds revealed potent antioxidant activities, with some derivatives showing higher activity than ascorbic acid, suggesting potential for therapeutic use in conditions where oxidative stress is a factor (Tumosienė et al., 2019).

Antibacterial Activity

Another research focus is on the antibacterial activities of 1,3,4-oxadiazole thioether derivatives. These compounds exhibited good inhibitory effects against specific bacterial strains, indicating potential applications in developing new antibacterial agents (Song et al., 2017).

Anticancer Activity

Compounds related to the query chemical have been synthesized and tested for in vitro cytotoxicity, showing good inhibitory activity against various cancer cell lines. This suggests their potential as frameworks for developing new anticancer drugs (Atta et al., 2021).

Antimicrobial Agents

A study on the synthesis of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides showed that all synthesized compounds displayed in vitro antibacterial and antifungal activities, providing a base for future development of antimicrobial agents (Desai et al., 2011).

Molecular Docking Studies

Research involving the synthesis and docking studies of thiophene-2-carboxamides suggests these compounds could be used in the design of drugs targeting specific molecular interactions, underscoring the importance of such compounds in medicinal chemistry (Talupur et al., 2021).